![molecular formula C19H20N2O4 B5853745 4-({3-methyl-4-[(phenylacetyl)amino]phenyl}amino)-4-oxobutanoic acid](/img/structure/B5853745.png)
4-({3-methyl-4-[(phenylacetyl)amino]phenyl}amino)-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-({3-methyl-4-[(phenylacetyl)amino]phenyl}amino)-4-oxobutanoic acid, commonly known as MAPbA, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
MAPbA is believed to exert its anti-cancer effects through the inhibition of histone deacetylases, which are enzymes that play a role in the regulation of gene expression. By inhibiting these enzymes, MAPbA can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer and anti-inflammatory properties, MAPbA has also been shown to have antioxidant effects, as well as the ability to regulate lipid metabolism. It has also been investigated for its potential to improve cognitive function and memory.
Advantages and Limitations for Lab Experiments
One advantage of MAPbA is its relatively low toxicity, which makes it a promising candidate for further research and development. However, its limited solubility in aqueous solutions can make it challenging to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on MAPbA. One area of interest is its potential as a therapeutic agent for the treatment of cancer and other diseases. Additionally, further investigation is needed to fully understand its mechanism of action and potential side effects. Finally, the development of more efficient synthesis methods for MAPbA could help to facilitate further research on this promising compound.
In conclusion, MAPbA is a chemical compound that has shown promise in various scientific research applications, including cancer treatment and anti-inflammatory therapy. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively, and there are several potential future directions for research on this compound.
Synthesis Methods
MAPbA can be synthesized through a multistep process involving the reaction of 3-methyl-4-aminobenzoic acid with phenylacetyl chloride, followed by the addition of 4-aminobutanoyl chloride. The resulting intermediate is then reacted with acetic anhydride and hydrochloric acid to yield MAPbA.
Scientific Research Applications
MAPbA has been studied extensively for its potential applications in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been investigated for its anti-inflammatory properties, as well as its ability to modulate the immune system.
properties
IUPAC Name |
4-[3-methyl-4-[(2-phenylacetyl)amino]anilino]-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4/c1-13-11-15(20-17(22)9-10-19(24)25)7-8-16(13)21-18(23)12-14-5-3-2-4-6-14/h2-8,11H,9-10,12H2,1H3,(H,20,22)(H,21,23)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVACOBPBPBPIRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)CCC(=O)O)NC(=O)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-Methyl-4-[(2-phenylacetyl)amino]anilino]-4-oxobutanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.